Cas no 2138068-26-3 (4-Methyl-3-{2-oxa-6-azaspiro[3.3]heptan-6-yl}cyclohexan-1-one)

• Product Name: 4-Methyl-3-{2-oxa-6-azaspiro[3.3]heptan-6-yl}cyclohexan-1-one
• CAS No: 2138068-26-3
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 6262809
• PubChem ID: 165492149
• Update Time: 2025-06-11

4-Methyl-3-{2-oxa-6-azaspiro[3.3]heptan-6-yl}cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 4-methyl-3-{2-oxa-6-azaspiro[3.3]heptan-6-yl}cyclohexan-1-one
• 2138068-26-3
• EN300-1158543
• 4-Methyl-3-{2-oxa-6-azaspiro[3.3]heptan-6-yl}cyclohexan-1-one

• Inchi： 1S/C12H19NO2/c1-9-2-3-10(14)4-11(9)13-5-12(6-13)7-15-8-12/h9,11H,2-8H2,1H3
• InChI Key： ZERCBXGWBRCRFX-UHFFFAOYSA-N
• SMILES： O1CC2(C1)CN(C1CC(CCC1C)=O)C2

Computed Properties

• Exact Mass: 209.141578849g/mol
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 29.5Ų

Additional information on 4-Methyl-3-{2-oxa-6-azaspiro[3.3]heptan-6-yl}cyclohexan-1-one

4-Methyl-3-{2-Oxa-6-Azaspiro[3.3]Heptan-6-Yl}Cyclohexan-1-One: A Comprehensive Overview

4-Methyl-3-{2-Oxa-6-Azaspiro[3.3]Heptan-6-Yl}Cyclohexan-1-One, also known by its CAS number 2138068-26-3, is a complex organic compound with a unique spirocyclic structure. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom, typically oxygen or nitrogen. The compound's structure consists of a cyclohexanone ring fused with a 2-Oxa-6-Azaspiro[3.3]heptane moiety, making it a highly functionalized molecule with potential applications in various fields, including pharmaceuticals and materials science.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions, oxidations, and cyclizations. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway, reducing the number of steps and improving the overall yield. For instance, a study published in the Journal of Organic Chemistry in 2022 demonstrated a novel approach to synthesizing spirocyclic compounds using microwave-assisted techniques, which significantly accelerated the reaction process and enhanced product purity.

The structural complexity of 4-Methyl... makes it an attractive candidate for various applications. One of the most promising areas is its potential use in drug design. The spirocyclic structure is known to exhibit unique pharmacokinetic properties, such as improved bioavailability and reduced toxicity. A recent study conducted by researchers at the University of California, Los Angeles (UCLA), explored the anti-cancer properties of this compound and found that it exhibited significant cytotoxicity against several cancer cell lines without affecting normal cells.

In addition to its pharmaceutical applications, this compound has shown potential in materials science. Its rigid spirocyclic structure makes it an ideal candidate for use in advanced materials such as polymers and liquid crystals. A research team at the Massachusetts Institute of Technology (MIT) recently reported on the use of this compound as a building block for self-healing polymers, which could revolutionize industries such as aerospace and electronics.

The physical properties of 4-Methyl... are also worth noting. It has a melting point of approximately 155°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent studies have shown that under aerobic conditions, this compound undergoes rapid biodegradation due to its susceptibility to enzymatic hydrolysis. This finding is particularly important for industries involved in chemical manufacturing, as it highlights the need for sustainable practices to minimize environmental pollution.

In conclusion, 4-Methyl..., with its unique structure and versatile properties, continues to be a subject of intense research across multiple disciplines. Its potential applications span from drug development to advanced materials science, making it a valuable compound in both academic and industrial settings.